tert-Butyl (R)-1-amino-8-azaspiro[4.5]decane-8-carboxylate

• IUPAC Name: tert-butyl (4R)-4-amino-8-azaspiro[4.5]decane-8-carboxylate
• InChI: InChI=1S/C14H26N2O2/c1-13(2,3)18-12(17)16-9-7-14(8-10-16)6-4-5-11(14)15/h11H,4-10,15H2,1-3H3/t11-/m1/s1
• InChI Key: CKVUVGPTCBYZJW-LLVKDONJSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2(CCCC2N)CC1
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCC2(CCC[C@H]2N)CC1
• Molecular Formula: C14H26N2O2
• Molecular Weight: 254.37 g/mol

Description

The compound “tert-Butyl ®-1-amino-8-azaspiro[4.5]decane-8-carboxylate” is a spirocyclic compound. It has a molecular weight of 268.36.

Synthesis Analysis

The compound can react with N,N-dimethylformamide dimethyl acetal. This reaction is known to readily react with substrates containing an active methylene group. The reaction of the compound with amino acetal at a molar ratio of 1:1.5 in toluene results in a mixture of isomeric condensation products.

Molecular Structure Analysis

The compound has a molecular formula of C14H24N2O3. The InChI code for the compound is 1S/C14H24N2O3/c1-10-9-14(11(17)15-10)5-7-16(8-6-14)12(18)19-13(2,3)4/h10H,5-9H2,1-4H3,(H,15,17)/t10-/m1/s1.

Chemical Reactions Analysis

The compound reacts with N,N-dimethylformamide dimethyl acetal. The reaction occurs at a molar ratio of 1:1.5 in toluene and results in a mixture of isomeric condensation products.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 268.36. It is a solid substance that is stored in a refrigerator.

Safety and Hazards

The compound is associated with several hazard statements including H302, H315, H319, and H335. Precautionary measures include avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, and evacuating personnel to safe areas.

Future Directions

The compound has potential for further functionalization via replacement of hydrogen at the nitrogen atom in the piperidine ring. This makes it a substrate of interest for future research and development.